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Introduction

Lithium is a critical component in modern battery technology, and its demand is projected to

grow significantly.[1] A substantial portion of the world's lithium resources is found in

continental brines.[2] Solvent extraction (SX) presents a promising and efficient method for

selectively recovering lithium from these brines, offering advantages over traditional methods

like precipitation, which can suffer from lower purity and slow kinetics.[3] This document

provides detailed application notes and protocols for researchers and scientists engaged in the

development of lithium recovery processes.

Solvent extraction, also known as liquid-liquid extraction, is a process that separates

compounds based on their relative solubilities in two different immiscible liquids, typically an

aqueous phase (the brine) and an organic phase (the solvent containing an extractant).[4] The

process generally involves four main stages: extraction, scrubbing, stripping, and regeneration.

Key Solvent Extraction Systems

Several solvent systems have been investigated for lithium recovery from brines, each with its

own set of advantages and challenges. The choice of system often depends on the specific

composition of the brine, particularly the concentration of competing ions like magnesium,

sodium, and calcium.

Tributyl Phosphate (TBP) with a Co-extractant: The TBP-FeCl₃ system is a widely studied

and effective method for selectively extracting lithium from brines with high magnesium
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content.[5][6] Ferric chloride (FeCl₃) acts as a co-extracting agent, forming a complex with

lithium that is soluble in the organic phase.[3][5] Task-specific ionic liquids (TSILs) have also

been introduced as co-extractants to improve efficiency and mitigate issues like FeCl₃

hydrolysis.[7][8]

Synergistic Solvent Systems: These systems employ a mixture of extractants that work

together to enhance the extraction of lithium.

β-diketones and Cyanex 923: A combination of a β-diketone (like HPMBP, HTTA, or

HDBM) and Cyanex 923 has shown high selectivity for magnesium removal from lithium-

rich solutions, which is a crucial step for producing high-purity lithium carbonate.[9][10]

This system can achieve virtually 100% magnesium removal with minimal lithium co-

extraction.[9][10]

LIX 54 and Neutral Extractants: Mixtures of LIX 54 with neutral extractants like TOPO and

Cyanex 923 have demonstrated synergistic effects for the selective extraction of lithium.

[3]

Crown Ethers: These macrocyclic polyethers can selectively bind with metal ions based on

the fit between the ion's diameter and the crown ether's cavity size.[11] 12-crown-4 and 14-

crown-4 ethers have been investigated for their potential in selective lithium extraction.[1]

[11]

Ionic Liquids (ILs): Ionic liquids are salts that are liquid at room temperature and are

considered "green solvents" due to their negligible vapor pressure.[12] They can be used as

both the extractant and the diluent, and their properties can be tailored to enhance lithium
extraction and selectivity over other ions like magnesium.[12][13]

Data Presentation: Comparison of Solvent
Extraction Systems
The following tables summarize quantitative data from various studies on solvent extraction for

lithium recovery, providing a basis for comparison of different systems and conditions.

Table 1: Performance of TBP-based Solvent Extraction Systems
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Extractan
t System

Aqueous
Feed
Composit
ion

Key
Paramete
rs

Extractio
n
Efficiency
(%)

Stripping
Efficiency
(%)

Purity of
Final
Product

Referenc
e

TBP/FeCl₃/

Kerosene

Synthetic

LIB waste

leachate

(2.4–2.7

g/L Li)

O/A ratio =

1, Initial

[H⁺] = 0.1

M

87.7
>99 (with 6

M HCl)

99.1% (in

stripping

liquor)

[14]

TBP/FeCl₃/

Diethyl

Succinate

Simulated

salt lake

brine

O/A ratio =

1, Fe/Li

molar ratio

= 1.3

~65 - - [6]

TBP/FeCl₃/

Kerosene

Brine with

high Mg/Li

ratio

Fe/Li molar

ratio =

2.99, [HCl]

= 0.01 M,

TBP = 55%

76.3 -

Mg/Li ratio

reduced

from 192 to

1.5

[15]

TBP/[Bmim

]FeCl₄

Zabuye

Lake brine

A/O ratio =

0.5, pH =

7.2, 10%

TSIL

65.7 - - [7][8]

TBP/P507/

FeCl₃

Real salt

lake brine

Multi-stage

counter-

current

99.8 -

Li

concentrati

on in strip

liquor: 20.9

g/L

[16]

Table 2: Performance of Synergistic Solvent Extraction Systems for Magnesium Removal
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Extractant
System

Aqueous
Feed
Compositio
n

Key
Parameters

Mg
Removal
Efficiency
(%)

Li Co-
extraction
(%)

Reference

HPMBP and

Cyanex 923

24 g/L Li,

0.24 g/L Mg

Three-stage

counter-

current

extraction

100 0.6 [9][10]

Versatic Acid

10 and

D2EHPA

(State-of-the-

art for

comparison)

- - 86-98 3.3-5.5 [9][10]

Experimental Protocols
This section provides detailed methodologies for key experiments in the solvent extraction of

lithium from brines.

Protocol 1: Lithium Extraction using TBP-FeCl₃ System
Objective: To selectively extract lithium from a brine solution using a tributyl phosphate (TBP)

and ferric chloride (FeCl₃) solvent system.

Materials:

Synthetic or real brine solution containing lithium and other ions (e.g., Mg²⁺, Na⁺, Ca²⁺, K⁺).

Organic phase: Tributyl phosphate (TBP) as the extractant, kerosene as the diluent, and

anhydrous ferric chloride (FeCl₃) as the co-extractant.

Scrubbing solution (e.g., LiCl + NaCl solution).[3]

Stripping solution (e.g., HCl + NaCl solution).[3]
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Regeneration solution (e.g., NaOH + NaCl).[3]

Separatory funnels or mixer-settlers.

pH meter.

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Atomic Absorption

Spectrometry (AAS) for metal ion analysis.

Procedure:

Organic Phase Preparation:

Prepare the desired volume of the organic phase by mixing TBP and kerosene at a

specific volume ratio (e.g., 80% v/v TBP and 20% v/v kerosene).[14]

Dissolve a calculated amount of anhydrous FeCl₃ in the TBP/kerosene mixture to achieve

the desired Fe/Li molar ratio.[6]

Extraction:

Take a known volume of the brine solution in a separatory funnel.

Add the prepared organic phase at a specific organic-to-aqueous (O/A) phase ratio (e.g.,

1:1).[14]

Shake the mixture vigorously for a predetermined time (e.g., 30 minutes) to ensure

thorough mixing and mass transfer.

Allow the phases to separate completely.

Collect both the aqueous phase (raffinate) and the organic phase (loaded organic).

Analyze the lithium concentration in the raffinate to determine the extraction efficiency.

Scrubbing (optional but recommended for high Mg brines):
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Contact the loaded organic phase with a scrubbing solution to remove co-extracted

impurities like magnesium.[3]

Mix the loaded organic and scrubbing solution at a defined O/A ratio and time.

Separate the phases and analyze the scrubbed organic phase for impurity levels.

Stripping:

Contact the scrubbed loaded organic phase with a stripping solution (e.g., 6 M HCl) at a

specific O/A ratio (e.g., 1:5).[14]

Shake the mixture to transfer the lithium from the organic phase back to the aqueous

phase.

Separate the phases to obtain the lithium-rich strip solution and the barren organic phase.

Analyze the lithium concentration in the strip solution to determine the stripping efficiency.

Regeneration:

Wash the barren organic phase with a regeneration solution to prepare it for reuse in the

extraction stage.[3]

Calculations:

Extraction Efficiency (%E): %E = [(C_initial - C_final) / C_initial] * 100, where C_initial and

C_final are the lithium concentrations in the aqueous phase before and after extraction,

respectively.

Stripping Efficiency (%S): %S = [V_strip * C_strip / (V_org * C_org_loaded)] * 100, where V

and C are the volume and concentration of the respective phases.

Protocol 2: Magnesium Removal using a Synergistic β-
diketone and Cyanex 923 System
Objective: To selectively remove magnesium from a lithium-rich brine using a synergistic

solvent system prior to lithium extraction.
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Materials:

Lithium-rich brine containing magnesium impurities.

Organic phase: A β-diketone (e.g., 1-phenyl-3-methyl-4-benzoyl-5-pyrazolone, HPMBP) and

Cyanex 923 (a mixture of trialkylphosphine oxides) dissolved in a suitable diluent (e.g.,

kerosene).

pH adjustment reagents (e.g., NaOH or HCl).

Separatory funnels or mixer-settlers.

ICP-OES or AAS for metal ion analysis.

Procedure:

Organic Phase Preparation:

Prepare the organic phase by dissolving the desired concentrations of the β-diketone and

Cyanex 923 in the diluent.

Extraction:

Adjust the pH of the aqueous brine to the optimal value for magnesium extraction.

Contact the pH-adjusted brine with the organic phase at a specific O/A ratio in a

separatory funnel.

Shake the mixture for a sufficient time to reach equilibrium.

Allow the phases to separate.

Collect the aqueous phase (purified lithium brine) and the organic phase (loaded with

magnesium).

Analyze the magnesium and lithium concentrations in the purified brine to determine the

removal efficiency and lithium co-extraction.
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Stripping of Magnesium (for organic phase regeneration):

Contact the magnesium-loaded organic phase with an acidic solution (e.g., dilute H₂SO₄)

to strip the magnesium.

Separate the phases to obtain the regenerated organic phase and the magnesium-rich

strip solution.

Note: For continuous processes, a multi-stage counter-current extraction setup is often

employed to maximize removal efficiency.[9][10]

Visualizations
The following diagrams illustrate the key workflows and relationships in the solvent extraction

process for lithium recovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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